Cas no 20481-17-8 (5-tert-Butylpyrogallol)

5-tert-Butylpyrogallol structure
5-tert-Butylpyrogallol structure
Product Name:5-tert-Butylpyrogallol
CAS No:20481-17-8
MF:C10H14O3
MW:182.216363430023
CID:88186
PubChem ID:597592
Update Time:2025-04-18

5-tert-Butylpyrogallol Chemical and Physical Properties

Names and Identifiers

    • 5-tert-Butylpyrogallol
    • 5-tert-butylbenzene-1,2,3-triol
    • 1,2,3-Trihydroxy-5-tert.-butyl-benzol
    • 3-hydroxy-5-tert-butyl-catechol
    • 4-tert-butylpyrogallol
    • 5-t-Butylpyrogallol
    • 20481-17-8
    • 5-tert-butylbenzene-1, 2, 3-triol
    • AKOS024348836
    • ?5-TERT-BUTYLPYROGALLOL
    • SCHEMBL3872595
    • DTXSID50344522
    • A814595
    • J-013348
    • 5-tert-Butyl-1,2,3-benzenetriol #
    • 5-(tert-butyl)benzene-1,2,3-triol
    • InChI=1/C10H14O3/c1-10(2,3)6-4-7(11)9(13)8(12)5-6/h4-5,11-13H,1-3H3
    • F87203
    • FT-0638002
    • 5-tert-Butyl-1,2,3-trihydroxybenzene
    • HCNISNCKPIVZDX-UHFFFAOYSA-
    • 1,2,3-Benzenetriol, 5-(1,1-dimethylethyl)-
    • DB-045238
    • MDL： MFCD00059613
    • Inchi： 1S/C10H14O3/c1-10(2,3)6-4-7(11)9(13)8(12)5-6/h4-5,11-13H,1-3H3
    • InChI Key： HCNISNCKPIVZDX-UHFFFAOYSA-N
    • SMILES： OC1C(=C(C=C(C=1)C(C)(C)C)O)O

Computed Properties

  • Exact Mass: 182.09400
  • Monoisotopic Mass: 182.094294
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 11
  • XLogP3: 2.5
  • Topological Polar Surface Area: 60.7

Experimental Properties

  • Color/Form: solid
  • Density: 1.203
  • Melting Point: 133-136°C
  • Boiling Point: 348.4°Cat760mmHg
  • Flash Point: 171.8°C
  • Refractive Index: 1.578
  • PSA: 60.69000
  • LogP: 2.10090
  • Solubility: Not determined

5-tert-Butylpyrogallol Security Information

5-tert-Butylpyrogallol Customs Data

  • HS CODE：2907299090
  • Customs Data：

    China Customs Code:

    2907299090

    Overview:

    2907299090 Other polyphenols,Phenolic alcohol.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2907299090 polyphenols; phenol-alcohols.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

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